2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide

• IUPAC Name: 2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide
• InChI: InChI=1S/C21H16ClNO2/c1-14-11-12-16(13-19(14)22)23-21(25)18-10-6-5-9-17(18)20(24)15-7-3-2-4-8-15/h2-13H,1H3,(H,23,25)
• InChI Key: ZFJXBGQUKIQZSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C21H16ClNO2
• Molecular Weight: 349.8 g/mol

Description

2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide, also known as BDCM, is a chemical compound used in scientific research. It is a member of the benzamide family and is commonly used as a herbicide. BDCM has been shown to have various biochemical and physiological effects, making it a valuable tool in scientific research.

Mechanism of Action

2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide works by inhibiting the electron transport chain in photosystem II of the chloroplasts in plants. This leads to a disruption in the process of photosynthesis, ultimately resulting in the death of the plant. This compound has also been shown to have an effect on the ATPase enzyme in mitochondria, which can lead to a decrease in cellular respiration.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on living organisms. In plants, it has been found to inhibit the growth and development of roots and shoots. In aquatic organisms, it has been found to cause developmental abnormalities and mortality. This compound has also been shown to have an effect on the immune system of some animals, leading to an increased susceptibility to disease.

Advantages and Limitations for Lab Experiments

2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide has several advantages for lab experiments, including its potency and specificity for photosynthesis inhibition. It is also relatively easy to synthesize and can be used in a variety of experimental conditions. However, this compound has limitations, including its toxicity to some organisms, which can limit its use in certain experiments. Additionally, this compound can be expensive, which can limit its accessibility to researchers.

Future Directions

There are several future directions for research involving 2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide. One area of interest is the development of more specific and less toxic herbicides based on the mechanism of action of this compound. Another area of interest is the use of this compound as a tool for studying the effects of herbicides on non-target organisms, such as insects and birds. Additionally, this compound could be used to study the effects of environmental contaminants on aquatic ecosystems.

Synthesis Methods

2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide can be synthesized using a multi-step process. The first step involves the reaction of 3-chloro-4-methylaniline and benzoyl chloride in the presence of a base to form 3-chloro-4-methylbenzoylanilide. This intermediate is then reacted with benzoyl isocyanate to form this compound.

Scientific Research Applications

2-benzoyl-N-(3-chloro-4-methylphenyl)benzamide has been used in various scientific studies to investigate its mechanism of action and its effects on living organisms. It has been shown to be a potent inhibitor of photosynthesis in plants, making it a valuable tool for studying the process of photosynthesis. This compound has also been used to study the effects of herbicides on aquatic organisms, as it has been found to be toxic to some species of fish and amphibians.